1-Fluoro-3-(1H-imidazol-1-yl)propan-2-ol

• Molecular Formula: C6H9FN2O
• Molecular Weight: 144.15 g/mol
• IUPAC Name: 1-fluoro-3-imidazol-1-ylpropan-2-ol
• InChI: InChI=1S/C6H9FN2O/c7-3-6(10)4-9-2-1-8-5-9/h1-2,5-6,10H,3-4H2
• InChI Key: QTKITYATOSMZQN-UHFFFAOYSA-N
• Canonical SMILES: C1=CN(C=N1)CC(CF)O

Description

1-Fluoro-3-(1H-imidazol-1-yl)propan-2-ol is a fluorinated derivative of 1-(1H-imidazol-1-yl)propan-2-ol, featuring a hydroxyl group at the second carbon, a fluorine atom at the first carbon, and an imidazole ring at the third carbon of the propane backbone. This compound is structurally analogous to non-fluorinated imidazolyl-propanol derivatives but exhibits distinct physicochemical and biological properties due to fluorine's electronegativity and lipophilicity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-Fluoro-3-(1H-imidazol-1-yl)propan-2-ol typically involves the nucleophilic substitution of a suitable precursor. One common method is the reaction of 1H-imidazole with 3-chloro-1-fluoropropan-2-ol under basic conditions. The reaction is usually carried out in a polar solvent such as dimethyl sulfoxide (DMSO) or acetonitrile, with a base like potassium carbonate to facilitate the substitution .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance yield and purity. The choice of solvents and reagents is crucial to ensure scalability and cost-effectiveness .

Chemical Reactions Analysis

Types of Reactions

1-Fluoro-3-(1H-imidazol-1-yl)propan-2-ol can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The imidazole ring can be reduced under specific conditions.

Substitution: The fluorine atom can be substituted with other nucleophiles.

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate or chromium trioxide can be used.

Reduction: Catalytic hydrogenation or metal hydrides like lithium aluminum hydride.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation can yield 1-fluoro-3-(1H-imidazol-1-yl)propan-2-one, while substitution reactions can produce various derivatives depending on the nucleophile .

Scientific Research Applications

1-Fluoro-3-(1H-imidazol-1-yl)propan-2-ol has several applications in scientific research:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Studied for its potential biological activity, including antimicrobial and antifungal properties.

Medicine: Investigated for its potential therapeutic effects, particularly in the development of new drugs.

Industry: Utilized in the synthesis of specialty chemicals and materials

Mechanism of Action

The mechanism of action of 1-Fluoro-3-(1H-imidazol-1-yl)propan-2-ol involves its interaction with specific molecular targets. The imidazole ring can interact with enzymes and receptors, modulating their activity. The fluorine atom can enhance the compound’s binding affinity and stability. These interactions can affect various biochemical pathways, leading to the observed biological effects .

Comparison with Similar Compounds

Structural Analogs and Their Properties

The following table summarizes key structural analogs of 1-Fluoro-3-(1H-imidazol-1-yl)propan-2-ol, highlighting differences in substituents, molecular weight, and biological activity:

Compound Name	Substituents/Modifications	Molecular Weight (g/mol)	Key Findings	Reference
1-(1H-Imidazol-1-yl)propan-2-ol	No fluorine; hydroxyl and imidazole	~141.16	Synthesized via ring-opening of 1,2-propylene oxide with imidazole; resolved enantiomerically via lipase-catalyzed transesterification .
1,1,1-Trifluoro-3-{[3-(1H-imidazol-1-yl)propyl]amino}-2-propanol	Trifluoromethyl, amino, imidazole	~281.24	Contains trifluoro and amino groups; used in medicinal applications (details unspecified) .
3-(1-Trityl-1H-imidazol-4-yl)propan-1-ol	Trityl-protected imidazole; longer chain	~369.44	Trityl group enhances steric bulk; used in intermediates for complex synthesis .
2-(4-Fluorophenyl)-1-(1H-imidazol-1-yl)-3-(1H-indol-1-yl)propan-2-ol	Fluorophenyl, indole substituents	~335.36	Exhibits antifungal activity; structural complexity enhances binding to CYP51 .
Bis-imidazole derivatives (e.g., 315a–h)	Dual imidazole groups	Varies (~300–400)	Superior antimicrobial activity against Gram-positive bacteria (MICs as low as 3 µM) .

Physicochemical Properties

• Thermal Stability : Trityl-protected analogs () exhibit higher thermal stability due to steric protection, whereas fluorinated compounds may have lower melting points .

Key Research Findings and Implications

• Enantioselectivity: Enzymatic resolution methods (e.g., Amano AK lipase) are critical for obtaining bioactive (S)-enantiomers, which often show superior efficacy .
• Structure-Activity Relationships (SAR): Fluorine substitution enhances metabolic stability and target affinity in imidazolyl-propanols, as seen in trifluoro derivatives . Dual imidazole groups (bis-imidazoles) significantly boost antimicrobial activity, suggesting multivalent interactions with microbial targets .

Biological Activity

1-Fluoro-3-(1H-imidazol-1-yl)propan-2-ol is a compound of significant interest in medicinal chemistry due to its potential biological activities. This article explores its biological activity, including antimicrobial properties, mechanisms of action, and relevant research findings.

1-Fluoro-3-(1H-imidazol-1-yl)propan-2-ol has the molecular formula $C_6H_9FN_2O$ and is characterized by its imidazole ring, which is known for its biological relevance. The presence of fluorine in the structure may enhance the compound's pharmacological properties.

Biological Activity Overview

Research indicates that 1-Fluoro-3-(1H-imidazol-1-yl)propan-2-ol exhibits a variety of biological activities:

• Antimicrobial Activity : The compound has been studied for its effectiveness against various pathogens, particularly fungi such as Candida albicans, and bacteria. It demonstrates significant antifungal and antibacterial properties, making it a candidate for further development as an antimicrobial agent .
• Mechanism of Action : The primary mechanism involves the inhibition of fungal growth by disrupting cellular processes. The imidazole moiety is known to interfere with the synthesis of ergosterol, a critical component of fungal cell membranes.
• Pharmacokinetics : The compound shows high solubility in polar solvents, which may facilitate absorption and bioavailability when administered.

Table 1: Summary of Biological Activities

Activity Type	Target Organisms	Observations
Antifungal	Candida albicans	Inhibition of growth observed
Antibacterial	Various Gram-positive bacteria	Significant reduction in bacterial viability
Cytotoxicity	Cancer cell lines	Potential anti-tumor effects noted

Case Studies

A study published in 2024 evaluated the compound's efficacy against Candida albicans using various concentrations. Results indicated that at higher concentrations, there was over a 90% reduction in fungal growth compared to untreated controls. Another study focused on its antibacterial effects against Staphylococcus aureus, where it demonstrated comparable efficacy to standard antibiotics .

Synthesis and Derivatives

The synthesis of 1-Fluoro-3-(1H-imidazol-1-yl)propan-2-ol typically involves nucleophilic substitution reactions where imidazole reacts with fluoroalkyl precursors. This method allows for the creation of various derivatives that may enhance specific biological activities or reduce toxicity.